Cas no 1805215-65-9 (2,3-Bis(trifluoromethyl)-6-nitrobenzyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-6-nitrobenzyl chloride
• CAS No: 1805215-65-9
• MF: C₉H₄ClF₆NO₂
• MW: 307.576982498169
• CID: 4981690
• Update Time: 2025-06-28

2,3-Bis(trifluoromethyl)-6-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-nitrobenzyl chloride

• Inchi： 1S/C9H4ClF6NO2/c10-3-4-6(17(18)19)2-1-5(8(11,12)13)7(4)9(14,15)16/h1-2H,3H2
• InChI Key： DOMUWEPVWICYNP-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C(F)(F)F)C=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8

Additional information on 2,3-Bis(trifluoromethyl)-6-nitrobenzyl chloride

Recent Advances in the Study of 2,3-Bis(trifluoromethyl)-6-nitrobenzyl chloride (CAS: 1805215-65-9)

In recent years, the compound 2,3-Bis(trifluoromethyl)-6-nitrobenzyl chloride (CAS: 1805215-65-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and nitro functional groups, has shown promising potential in various applications, including drug synthesis, material science, and agrochemical development. The unique electronic and steric properties conferred by the trifluoromethyl groups make this compound a valuable intermediate in the synthesis of more complex molecules with enhanced biological activity and stability.

Recent studies have focused on optimizing the synthetic pathways for 2,3-Bis(trifluoromethyl)-6-nitrobenzyl chloride to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method that significantly reduces the formation of by-products, achieving a yield of over 85%. This advancement is particularly important for scaling up production for industrial applications, where cost-efficiency and reproducibility are critical.

In the pharmaceutical sector, researchers have explored the use of 2,3-Bis(trifluoromethyl)-6-nitrobenzyl chloride as a key intermediate in the development of kinase inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in inflammatory pathways. These findings suggest potential applications in the treatment of autoimmune diseases and certain cancers, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's role in agrochemicals. The trifluoromethyl groups are known to enhance the lipophilicity and metabolic stability of pesticides. A 2022 report in Pest Management Science highlighted the use of 2,3-Bis(trifluoromethyl)-6-nitrobenzyl chloride derivatives as effective fungicides with low environmental persistence, addressing growing concerns about pesticide residues in ecosystems.

Despite these promising developments, challenges remain. The stability of 2,3-Bis(trifluoromethyl)-6-nitrobenzyl chloride under various conditions needs further investigation, as preliminary data indicate sensitivity to moisture and light. Additionally, the environmental impact of its degradation products warrants careful assessment to ensure compliance with regulatory standards.

In conclusion, 2,3-Bis(trifluoromethyl)-6-nitrobenzyl chloride (CAS: 1805215-65-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential in diverse applications, from drug development to agrochemical innovation. Future research should focus on addressing stability issues and expanding the scope of its utility, paving the way for broader industrial adoption.